
methyl nitrite comparison ethyl hexyl nitrate
cetane improvement

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Methyl nitrite

CAS No.: 624-91-9

Cat. No.: S574761

Get Quote

A Researcher's Guide to 2-EHN as a Cetane Improver

2-Ethylhexyl Nitrate (2-EHN) is a widely used cetane improver in diesel fuels. Its effectiveness stems from

its chemical structure—an ethylhexane molecule with a nitrate (NO₃) functional group. This structure

features weak N-O bonds that readily decompose at the high temperatures and pressures within a combustion

chamber [1].

The decomposition releases radical species, notably NO₂, which actively participates in the fuel's pre-

combustion reactions. These radicals generate highly reactive OH radicals, significantly accelerating the

chain-branching reactions of the base fuel and thereby shortening the ignition delay period [2] [1].

Performance Data & Experimental Evidence

The following tables summarize key experimental findings on the effects of 2-EHN on fuel properties,

engine performance, and emissions, as reported in recent research.

Table 1: Impact of 2-EHN on Fuel Properties and Engine Performance Note: BTE = Brake Thermal

Efficiency; BSFC = Brake Specific Fuel Consumption
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Fuel
Blend

2-EHN
Concentration

Key Performance
Findings

Experimental
Conditions

Source

| Biodiesel-2-Methylfuran (BMF30) | 1.0% & 1.5% | BSFC: Reduced by 5.49-7.33% BTE: Increased by

3.30-4.69% | BMEP: 0.13-1.13 MPa; 1800 rpm [3] | | | Diesel-2-Methylfuran (M30) | 1.5% & 2.5% | BSFC:

Reduced by 2.78-5.7% BTE: Increased by 3.54-7.1% | BMEP: 0.13-1.13 MPa; 1800 rpm [4] | | | Pure

Methanol | 5% & 10% (by vol.) | Ignition Delay: Significantly shortened Combustion Stability: Improved

(reduced cycle-to-cycle variation) | BMEP: 0.22 MPa; 1200 rpm; High CR (21.5) [1] | | | Karanja Biodiesel-

Diesel Blend | 2000 ppm | Improved cetane number, aiding in smoke-NOx-BSFC trade-off | Single-injection

schedule in a automotive diesel engine [5] | |

Table 2: Impact of 2-EHN on Engine Emissions Note: All results are relative to the base fuel without 2-

EHN.

Fuel Blend 2-EHN Concentration Key Emission Findings Source

| Biodiesel-2-Methylfuran (BMF30) | 1.0% & 1.5% | NOx: Reduced by 9.4-17.48% CO: Reduced by 45.1-

85.5% HC: Reduced by 14.56-24.90% Soot: Decreased [3] | | | Diesel-2-Methylfuran (M30) | 1.5% & 2.5% |

NOx: Reduced by 9.20-17.57% CO: Reduced by 12.11-33.98% HC: Reduced by 7.93-21.59% Soot: Slight

increase, but lower than pure diesel [4] | | | Pure Methanol | 5% & 10% (by vol.) | Soot: Near-zero (inherent

to methanol) Formaldehyde: Increased with EHN concentration [1] | |

Detailed Experimental Protocol

To evaluate a cetane improver like 2-EHN, researchers typically follow a structured methodology. The

diagram below outlines a common experimental workflow for engine testing.
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Experimental Workflow for Cetane Improver Evaluation

Based on the search results, here are the specifics for each step in the protocol:

Fuel Blend Preparation: 2-EHN is typically blended into the base fuel at concentrations ranging from
0.025% to 0.40% by volume for conventional diesel [6], though research into alternative fuels often

uses higher concentrations, from 0.1% up to 3% or even 10% [2] [1]. Precise volumetric dosing and
thorough mixing are critical.
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Engine Setup & Instrumentation: Experiments are conducted on a Direct Injection Compression

Ignition (DICI) engine, often with a common-rail fuel injection system [3] [4]. The engine is outfitted
with:

A pressure transducer and a crank-angle encoder to collect in-cylinder pressure data.
An eddy current dynamometer to control engine load and speed.

An exhaust gas analyzer (e.g., AVL 444 N) to measure NOx, CO, and HC [7].
A smoke meter (e.g., AVL 437) to measure particulate matter [7].

Test Parameters: Key parameters include a constant engine speed (e.g., 1800 rpm [3]) and variable
Brake Mean Effective Pressure (BMEP) to simulate different loads (e.g., from 0.13 to 1.13 MPa [4]).

Injection timing and pressure are also critical variables.
Data Acquisition & Analysis: In-cylinder pressure data is used to calculate the Rate of Heat
Release (ROHR), which determines Ignition Delay (ID) and Combustion Duration (CD).
Performance metrics like Brake Thermal Efficiency (BTE) and Brake Specific Fuel Consumption
(BSFC) are calculated from fuel flow and power output measurements [3] [4].

Industrial Applications and Market Context

Beyond the research lab, 2-EHN is a critical additive in the global fuel industry.

Primary Uses: It is deployed to [8] [6]:

Improve cold-start performance in colder climates.
Reduce engine knocking and vibration.

Help fuels meet regional regulatory standards for cetane number.
Enhance the performance and stability of biodiesel and renewable diesel blends.

Market Scope: The global market for 2-EHN was estimated to be significant, reflecting its
indispensable role. It is projected to experience steady growth, driven particularly by expanding

biodiesel applications and tightening fuel quality standards worldwide [9].

Knowledge Gaps and Further Research

As noted, this guide is based solely on data for 2-EHN. A comprehensive comparison with methyl nitrite is

currently not possible with the available information. To build a more complete dataset, you could:

Search Specialized Databases: Directly query scientific databases like SciFinder, Reaxys, or Web

of Science for "methyl nitrite cetane improver" or "methyl nitrite diesel".
Explore Patent Literature: Review patents in the field of fuel additives, which may contain

experimental data on methyl nitrite's performance.
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Consult Industry Standards: Check the specifications of major fuel additive companies (e.g.,

Innospec, Afton Chemical) to see if methyl nitrite is listed among their commercial offerings.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s574761?utm_src=pdf-bulk
https://www.smolecule.com/products/s574761?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

